N-(2,1,3-benzothiadiazol-5-ylmethyl)-2-(1,3-dimethyl-2,5-dioxo-4-imidazolidinyl)-N-methylacetamide

• IUPAC Name: N-(2,1,3-benzothiadiazol-5-ylmethyl)-2-(1,3-dimethyl-2,5-dioxoimidazolidin-4-yl)-N-methylacetamide
• InChI: InChI=1S/C15H17N5O3S/c1-18(8-9-4-5-10-11(6-9)17-24-16-10)13(21)7-12-14(22)20(3)15(23)19(12)2/h4-6,12H,7-8H2,1-3H3
• InChI Key: YCLISXSSNAIXBI-UHFFFAOYSA-N
• Canonical SMILES: CN1C(C(=O)N(C1=O)C)CC(=O)N(C)CC2=CC3=NSN=C3C=C2
• Molecular Formula: C15H17N5O3S
• Molecular Weight: 347.4 g/mol

Description

Synthesis Analysis

The synthesis of N-(benzothiazole-2-yl)-2-(4,5-dimethyl-1-(phenylamino)-1H-imidazol-2-ylthio)acetamide derivatives involves reacting 4,5-dimethyl-1-(phenylamino)-1H-imidazole-2(3H)-thione derivatives with 2-chloro-N-(thiazol-2-yl) acetamide compounds. These reactions are confirmed through various spectroscopic methods, including 1H NMR, FTIR, MS, and elemental analysis (Duran & Canbaz, 2013).

Molecular Structure Analysis

The molecular structure of related compounds is typically characterized using techniques such as 1H NMR, IR, and mass spectra. For instance, novel N-(3-chloro-4-flurophenyl)-2-(5-((3-(4-hydroxy-2, 2-dimethyl l-2,3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamide derivatives have been synthesized, with their structures confirmed through these methods, demonstrating significant anti-inflammatory activity (Sunder & Maleraju, 2013).

Chemical Reactions and Properties

The chemical reactions often involve carbodiimide condensation for the synthesis of novel derivatives, as seen in the preparation of N-(5-Aryl-1,3,4-Thiadiazol-2-yl)-2-(3-Oxo-1,2-Benzothiazol-2(3H)-yl)Acetamide Derivatives. This process is facilitated by catalysts like 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride and N-hydroxybenzotrizole, indicating a convenient method for creating such compounds (Yu et al., 2014).

Physical Properties Analysis

The physical properties of these compounds, including their solubility, melting points, and stability, are crucial for understanding their behavior in different environments. Although the specific physical properties of “N-(2,1,3-benzothiadiazol-5-ylmethyl)-2-(1,3-dimethyl-2,5-dioxo-4-imidazolidinyl)-N-methylacetamide” are not detailed in the provided research, studies like these often include such analyses to aid in the compound's application and handling.

Chemical Properties Analysis

Chemical properties, including reactivity, stability, and interaction with other molecules, are integral to determining a compound's potential applications. The acidity constants of similar acetamide derivatives, determined via UV spectroscopic studies, highlight the compounds' protonation processes and their pKa values, providing insight into their chemical behavior (Duran & Canbaz, 2013).

Scientific Research Applications

Synthesis and Biological Evaluation

Compounds structurally related to "N-(2,1,3-benzothiadiazol-5-ylmethyl)-2-(1,3-dimethyl-2,5-dioxo-4-imidazolidinyl)-N-methylacetamide" have been synthesized for the study of peripheral benzodiazepine receptors using positron emission tomography (PET). These compounds demonstrated high in vitro affinity and selectivity for peripheral benzodiazepine receptors, suggesting potential applications in neurodegenerative disorder imaging (Fookes et al., 2008).

Antimicrobial and Antitumor Activities

Several newly synthesized compounds, including those with benzothiazole, thiazole, and pyrazole derivatives, have shown antimicrobial and antitumor activities. These findings indicate the potential for these compounds to be developed into new antimicrobial and anticancer agents (Servi et al., 2005); (Gouda et al., 2010).

Antioxidant and Anti-inflammatory Properties

Novel N-(3-chloro-4-fluorophenyl)-2-(5-((3-(4-hydroxy-2,2-dimethyl-2,3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamides have exhibited significant anti-inflammatory activity, highlighting the therapeutic potential of these compounds in inflammation-related disorders (Sunder & Maleraju, 2013).